(2S)-2-chloropropanoyl chloride

• IUPAC Name: (2S)-2-chloropropanoyl chloride
• InChI: InChI=1S/C3H4Cl2O/c1-2(4)3(5)6/h2H,1H3/t2-/m0/s1
• InChI Key: JEQDSBVHLKBEIZ-REOHCLBHSA-N
• Canonical SMILES: CC(C(=O)Cl)Cl
• Isomeric SMILES: C[C@@H](C(=O)Cl)Cl
• Molecular Formula: C3H4Cl2O
• Molecular Weight: 126.97 g/mol
• CAS No.: 70110-24-6

Description

(2S)-2-Chloropropanoyl chloride (CAS: EN300-322342) is a chiral acyl chloride with the molecular formula C₃H₄Cl₂O and a molecular weight of 143.43 g/mol . Its structure features a chlorine atom at the stereogenic C-2 position of the propanoyl group, making it a versatile reagent in asymmetric synthesis. This compound is widely employed in the preparation of amides, esters, and α-thioamides, as demonstrated in the synthesis of N-1′-phenylethyl-2-chloropropanamide via reactions with amines like (±)-1-phenylethylamine . Its stereochemical integrity is critical in generating diastereomeric products, as seen in the formation of equimolar diastereomers when reacting with chiral amines .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table compares (2S)-2-chloropropanoyl chloride with analogous compounds in terms of structure, reactivity, and applications:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Applications/Reactivity	Safety Considerations
(2S)-2-Chloropropanoyl chloride	C₃H₄Cl₂O	143.43	Acyl chloride, chiral center	Synthesis of amides, esters, and α-thioamides	Corrosive; requires inert handling
2-Methyl-2-phenylpropanoyl chloride	C₁₀H₁₁ClO	182.65	Acyl chloride, bulky aryl	Polymer chemistry; hindered reactivity due to steric bulk	Corrosive; similar to acyl chlorides
2-(Chlorosulfonyl)-2-methylpropanoyl chloride	C₄H₆Cl₂O₃S	205.06	Acyl chloride, sulfonyl	Sulfonylation reactions; dual reactivity from Cl and SO₂ groups	Highly reactive; severe skin irritation
2-(N,N-Diisopropylamino)ethyl chloride	C₈H₁₈ClN	163.69	Chloroethylamine	Precursor for quaternary ammonium compounds; alkylation agent	Toxic; avoid inhalation/contact
1-Chloro-2-methyl-2-propanol	C₄H₉ClO	108.57	Chlorinated alcohol	Intermediate in agrochemicals; less reactive than acyl chlorides	Irritant; handle with gloves
Metolachlor	C₁₅H₂₂ClNO₂	283.80	Chloroacetamide	Herbicide; inhibits weed growth via lipid synthesis disruption	Environmental toxicity

Comparative Performance in Reactions

• Reactivity Hierarchy: Acyl chlorides: 2-(chlorosulfonyl)-2-methylpropanoyl chloride > (2S)-2-chloropropanoyl chloride > 2-methyl-2-phenylpropanoyl chloride (based on electronic and steric effects).
• Yield Efficiency: Sodium carbonate outperforms Amberlite resin in hydrolyzing (2S)-2-chloropropanoyl esters, suggesting superior base-mediated cleavage .